Cas no 26387-78-0 (3-Dimethylamino-pyrazole)

• Product Name: 3-Dimethylamino-pyrazole
• CAS No: 26387-78-0
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 2152227
• Update Time: 2023-08-05

3-Dimethylamino-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-dimethylamino-pyrazole
• Dimethylaminopyrazol
• NQGMOQTWQSDHLP-UHFFFAOYSA-N
• N,N-dimethyl-(1H-pyrazol-3-yl) amine
• 3-Dimethylamino-pyrazole

• Inchi： 1S/C5H9N3/c1-8(2)5-3-4-6-7-5/h3-4H,1-2H3,(H,6,7)
• InChI Key： NQGMOQTWQSDHLP-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.1
• Topological Polar Surface Area: 31.9